Cas no 1005037-99-9 (methyl 4-[5-acetyl-6-hydroxy-2-oxo-6-(trifluoromethyl)-1,3-diazinan-4-yl]benzoate)

• Product Name: methyl 4-[5-acetyl-6-hydroxy-2-oxo-6-(trifluoromethyl)-1,3-diazinan-4-yl]benzoate
• CAS No: 1005037-99-9
• MF: C₁₅H₁₅F₃N₂O₅
• MW: 360.285214662552
• CID: 6274996
• PubChem ID: 4431200
• Update Time: 2025-07-19

methyl 4-[5-acetyl-6-hydroxy-2-oxo-6-(trifluoromethyl)-1,3-diazinan-4-yl]benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-[5-acetyl-6-hydroxy-2-oxo-6-(trifluoromethyl)-1,3-diazinan-4-yl]benzoate
• methyl 4-(5-acetyl-6-hydroxy-2-oxo-6-(trifluoromethyl)hexahydropyrimidin-4-yl)benzoate
• 1005037-99-9
• EU-0078835
• F1168-0230
• SR-01000082941-1
• SR-01000082941
• AKOS024603532

• Inchi： 1S/C15H15F3N2O5/c1-7(21)10-11(8-3-5-9(6-4-8)12(22)25-2)19-13(23)20-14(10,24)15(16,17)18/h3-6,10-11,24H,1-2H3,(H2,19,20,23)
• InChI Key： FJLGRNJXHGDVEP-UHFFFAOYSA-N
• SMILES： FC(C1(C(C(C)=O)C(C2C=CC(C(=O)OC)=CC=2)NC(N1)=O)O)(F)F

Computed Properties

• Exact Mass: 360.09330607g/mol
• Monoisotopic Mass: 360.09330607g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 560
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 105Ų

Additional information on methyl 4-[5-acetyl-6-hydroxy-2-oxo-6-(trifluoromethyl)-1,3-diazinan-4-yl]benzoate

Methyl 4-[5-acetyl-6-hydroxy-2-oxo-6-(trifluoromethyl)-1,3-diazinan-4-yl]benzoate (CAS No. 1005037-99-9): A Comprehensive Overview

Methyl 4-[5-acetyl-6-hydroxy-2-oxo-6-(trifluoromethyl)-1,3-diazinan-4-yl]benzoate, identified by its CAS number 1005037-99-9, is a compound of significant interest in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that exhibit promising biological activities, making it a valuable subject of study for researchers exploring novel therapeutic agents. The intricate structure of this molecule, featuring a benzoate moiety linked to a complex diazinan ring system, underscores its potential as a scaffold for drug development.

The chemical structure of Methyl 4-[5-acetyl-6-hydroxy-2-oxo-6-(trifluoromethyl)-1,3-diazinan-4-yl]benzoate incorporates several key functional groups that contribute to its unique properties. The benzoate group, a common feature in many pharmaceuticals, provides stability and solubility advantages, while the diazinan ring system introduces a high degree of molecular complexity. The presence of an acetyl group and a hydroxyl group further enhances the molecule's reactivity and potential interactions with biological targets.

Recent advancements in medicinal chemistry have highlighted the importance of fluorinated aromatic compounds in drug design. The incorporation of a trifluoromethyl group into the diazinan ring system in Methyl 4-[5-acetyl-6-hydroxy-2-oxo-6-(trifluoromethyl)-1,3-diazinan-4-yl]benzoate is particularly noteworthy. Trifluoromethyl groups are known to improve metabolic stability, binding affinity, and overall pharmacokinetic properties of drug candidates. This modification has been widely employed in the development of modern pharmaceuticals, including antiviral and anticancer agents.

The synthesis of Methyl 4-[5-acetyl-6-hydroxy-2-oxo-6-(trifluoromethyl)-1,3-diazinan-4-yl]benzoate involves multi-step organic reactions that require precise control over reaction conditions. The synthesis typically begins with the preparation of the diazinan core, followed by functionalization with the acetyl and hydroxyl groups. The introduction of the trifluoromethyl group is often achieved through halogen-metal exchange reactions or direct fluorination techniques. These synthetic strategies highlight the compound's complexity and the expertise required to produce it in high purity.

In vitro studies have begun to explore the biological activity of Methyl 4-[5-acetyl-6-hydroxy-2-oxo-6-(trifluoromethyl)-1,3-diazinan-4-yl]benzoate. Preliminary results suggest that this compound exhibits inhibitory effects on certain enzymes and receptors relevant to human health. For instance, its interaction with specific kinases has been observed in cell-based assays, indicating potential applications in oncology research. Additionally, its ability to modulate inflammatory pathways has been noted, which could make it useful in treating chronic inflammatory diseases.

The pharmacological profile of Methyl 4-[5-acetyl-6-hydroxy-2-oxo-6-(trifluoromethyl)-1,3-diazinan-4-yldiyl]benzoate is further enhanced by its solubility and stability characteristics. These properties are critical for drug formulation and delivery systems. Researchers are exploring various approaches to optimize the pharmacokinetic properties of this compound, including prodrug strategies and nanocarrier systems. Such innovations aim to enhance bioavailability and target specificity, ensuring that the therapeutic potential of this molecule is fully realized.

The role of computational chemistry in understanding the behavior of complex molecules like Methyl 4-[5-acetyl-octahydroindolizin]-7-one]benzoate cannot be overstated. Advanced computational methods, such as molecular dynamics simulations and quantum mechanical calculations, are being employed to predict how this compound interacts with biological targets at the atomic level. These insights are invaluable for guiding experimental design and optimizing drug candidates for clinical trials.

The future prospects for Methyl 4-[5-acetyl-octahydroindolizin]-7-one]benzoate are promising given its unique structural features and demonstrated biological activity. Ongoing research aims to elucidate its mechanism of action and explore new therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate the development process, bringing this compound closer to clinical validation.

In conclusion, Methyl 4-[5-acetyl-octahydroindolizin]-7-one]benzoate (CAS No. 100503799) represents a significant advancement in pharmaceutical chemistry. Its complex structure, functional group composition, and promising biological activity position it as a valuable candidate for further research and development. As our understanding of molecular interactions continues to grow, compounds like this one will play an increasingly important role in addressing unmet medical needs.